2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-methoxybenzoic acid

• IUPAC Name: 2-(9H-fluoren-9-ylmethoxycarbonylamino)-4-methoxybenzoic acid
• InChI: InChI=1S/C23H19NO5/c1-28-14-10-11-19(22(25)26)21(12-14)24-23(27)29-13-20-17-8-4-2-6-15(17)16-7-3-5-9-18(16)20/h2-12,20H,13H2,1H3,(H,24,27)(H,25,26)
• InChI Key: MZBJHOYNGCHUNH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Molecular Formula: C23H19NO5
• Molecular Weight: 389.4 g/mol
• CAS RN: 1545184-71-1

Description

The compound “2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-methoxybenzoic acid” is a derivative of fluorene, which is a polycyclic aromatic hydrocarbon. It has a fluorene core with a methoxy carbonyl group attached to the 9-position, and an amino group attached to the 2-position of the benzoic acid.

Molecular Structure Analysis

The molecular structure of this compound includes a fluorene core, which is a three-ring polycyclic aromatic hydrocarbon. The methoxy carbonyl group is attached to the 9-position of the fluorene, and the amino group is attached to the 2-position of the benzoic acid.

Scientific Research Applications

Synthesis Enhancement in Peptides

N,O-Bis-Fmoc (fluoren-9-ylmethoxycarbonyl) derivatives, including 2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-methoxybenzoic acid, have been utilized as intermediates in peptide synthesis. They are particularly valuable for inhibiting interchain association during solid phase peptide synthesis, thus enhancing the synthesis of 'difficult sequences' in peptides (Johnson, Quibell, Owen, & Sheppard, 1993).

Solid-Phase Synthesis of Oligomers

These compounds have been used in the solid-phase synthesis of oligomers derived from amide-linked neuraminic acid analogues. This synthesis approach allows the efficient creation of a range of oligomers, demonstrating the versatility of these derivatives in synthesizing complex organic structures (Gregar & Gervay-Hague, 2004).

Enhancing Solid Phase Peptide Synthesis

A specific derivative, 3-(α-Fmoc-amino-4-methoxybenzyl)-4-methoxyphenyl propionic acid, has been shown to be an effective precursor for C-terminal amide in Fmoc-based solid phase peptide synthesis. This demonstrates the compound's utility in improving the efficiency and specificity of peptide synthesis (Funakoshi, Murayama, Guo, Fujii, & Yajima, 1988).

Application in Nanotechnology

N-Fluorenyl-9-methoxycarbonyl-protected amino acids, a category to which this compound belongs, have been employed as surfactants for carbon nanotubes. These surfactants are then converted into enzymatically activated surfactants, creating homogeneous aqueous nanotube dispersions under specific conditions (Cousins et al., 2009).